Cas no 30241-46-4 (3-Methyl-5-phenoxy-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-Methyl-5-phenoxy-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 30241-46-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD02711484
• CID: 318511
• PubChem ID: 2329092
• Update Time: 2025-04-19

3-Methyl-5-phenoxy-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-phenoxy-1-phenyl-pyrazole-4-carbaldehyde
• 3-METHYL-5-PHENOXY-1-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 3-methyl-5-phenoxy-1-phenylpyrazole-4-carbaldehyde
• 1-phenyl-3-methyl-5-phenoxypyrazol-4-carboxaldehyde
• 1-phenyl-3-methyl-5-phenyloxyl-4-pyrazolocarbaldehyde
• 3-methyl-1-phenyl-5-phenoxypyrazole-4-carbaldehyde
• AC1M5HT8
• AC1Q2PNY
• CHEMBL1491819
• CTK1C5933
• SBB042454
• EN300-01085
• SR-01000030109-1
• MFCD02711484
• AKOS000121661
• Z56799226
• DTXSID10368123
• SMR000260735
• MLS000391700
• 30241-46-4
• HMS2607L04
• SR-01000030109
• 3-Methyl-5-phenoxy-1-phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD02711484
• Inchi： 1S/C17H14N2O2/c1-13-16(12-20)17(21-15-10-6-3-7-11-15)19(18-13)14-8-4-2-5-9-14/h2-12H,1H3
• InChI Key： PPEYODGHGWCLLE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=C(C=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.6

Experimental Properties

• Density: 1.16
• Boiling Point: 421.3°Cat760mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.604
• PSA: 44.12